Cas no 2229596-70-5 (1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)ethane-1,2-diol)

• Product Name: 1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)ethane-1,2-diol
• CAS No: 2229596-70-5
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 6412538
• PubChem ID: 165845668
• Update Time: 2025-05-27

1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)ethane-1,2-diol
• 2229596-70-5
• EN300-1743140

• Inchi： 1S/C13H18O3/c1-13(2)6-5-10-7-9(11(15)8-14)3-4-12(10)16-13/h3-4,7,11,14-15H,5-6,8H2,1-2H3
• InChI Key： CQBQICLBQQVNQY-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C(CO)O)=CC=2CCC1(C)C

Computed Properties

• Exact Mass: 222.125594432g/mol
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.7Ų

Additional information on 1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)ethane-1,2-diol

Research Briefing on 1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)ethane-1,2-diol (CAS: 2229596-70-5)

Recent studies have highlighted the potential of 1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)ethane-1,2-diol (CAS: 2229596-70-5) as a promising compound in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique benzopyran scaffold and diol functional groups, has garnered attention for its diverse biological activities, including anti-inflammatory, antioxidant, and potential neuroprotective effects. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, mechanism of action, and therapeutic applications.

The synthesis of 1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)ethane-1,2-diol has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to achieve efficient production. Notably, the compound's structural features, such as the dimethyl-substituted benzopyran ring and the ethane-1,2-diol moiety, are critical for its biological activity. These features have been explored in structure-activity relationship (SAR) studies to identify key pharmacophores and optimize therapeutic efficacy.

In vitro and in vivo studies have demonstrated the compound's potential as an anti-inflammatory agent. Mechanistic investigations reveal that it modulates key signaling pathways, including the NF-κB and MAPK pathways, thereby reducing the production of pro-inflammatory cytokines. Additionally, its antioxidant properties have been attributed to its ability to scavenge reactive oxygen species (ROS) and enhance endogenous antioxidant defenses. These dual activities make it a candidate for treating inflammatory and oxidative stress-related disorders, such as neurodegenerative diseases and cardiovascular conditions.

Recent preclinical studies have also explored the neuroprotective effects of 1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)ethane-1,2-diol. In models of Parkinson's and Alzheimer's diseases, the compound has shown promise in mitigating neuronal damage and improving cognitive function. Researchers attribute these effects to its ability to cross the blood-brain barrier and interact with molecular targets involved in neuroinflammation and oxidative stress. Further studies are underway to elucidate its precise mechanisms and evaluate its safety profile in higher organisms.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and rigorous testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this research and translate it into clinical applications.

In conclusion, 1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)ethane-1,2-diol (CAS: 2229596-70-5) represents a versatile scaffold with significant therapeutic potential. Ongoing research aims to harness its biological activities for the development of novel drugs targeting inflammation, oxidative stress, and neurodegenerative diseases. Future studies should focus on refining its pharmacokinetic properties and conducting clinical trials to validate its efficacy and safety in humans.